Cas no 88796-63-8 (Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester)

• Product Name: Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester
• CAS No: 88796-63-8
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 621385
• PubChem ID: 13197018
• Update Time: 2025-06-08

Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester
• ethyl 4-[(5-nitrofuran-2-yl)methylamino]benzoate
• 88796-63-8
• EN300-28230108
• Ethyl 4-{[(5-nitrofuran-2-yl)methyl]amino}benzoate
• DTXSID20526499

• Inchi： 1S/C14H14N2O5/c1-2-20-14(17)10-3-5-11(6-4-10)15-9-12-7-8-13(21-12)16(18)19/h3-8,15H,2,9H2,1H3
• InChI Key： AQKQWUZBNRAOGK-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CNC1C=CC(C(=O)OCC)=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.09027155g/mol
• Monoisotopic Mass: 290.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester

Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester (CAS No. 88796-63-8): A Comprehensive Overview

Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester, with the CAS number 88796-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. Its unique structural features, characterized by a benzoic acid core functional group and an ethyl ester moiety, combined with a nitro-substituted furanyl amine side chain, make it a subject of intense interest for scientists exploring novel pharmacophores.

The< strong> benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, which have been extensively studied in various contexts. The presence of an< strong> ethyl ester group introduces additional reactivity and solubility characteristics, making the compound more versatile for formulation and application. Furthermore, the< strong> 5-nitro-2-furanyl)methyl]amino substituent adds a layer of complexity that can influence the compound's interactions with biological targets, potentially enhancing its efficacy or selectivity.

In recent years, there has been a surge in research focused on developing new derivatives of< strong> benzoic acid and related compounds due to their perceived safety profiles and well-documented pharmacological properties. The< strong> nitro-furan scaffold is particularly intriguing because it has been shown to exhibit activity against a range of pathogens and inflammatory conditions. This has led to investigations into its potential as an intermediate in the synthesis of novel antibiotics, antivirals, and anti-inflammatory agents.

The< strong> ethyl ester functionality in< strong> Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester not only affects its physicochemical properties but also opens up possibilities for further chemical modifications. For instance, hydrolysis of the ester group could yield a corresponding carboxylic acid derivative, which might exhibit different biological activities compared to the ester form. This flexibility in structure makes the compound a valuable tool for medicinal chemists seeking to optimize drug candidates.

One of the most compelling aspects of< strong> Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester is its potential as a lead compound for drug discovery. The combination of known pharmacophoric elements with novel substituents allows researchers to explore new therapeutic avenues while leveraging existing knowledge about the parent compounds. This approach is particularly attractive in the context of developing treatments for resistant infections or chronic inflammatory diseases where traditional drugs have shown limited efficacy.

The< strong> 5-nitro-2-furanyl)methyl]amino group is particularly noteworthy because nitroaromatic compounds have a long history of use in medicine and agriculture. The nitro group can serve as a handle for further functionalization through reduction or other chemical transformations, allowing for the creation of structurally diverse derivatives. Additionally, the furan ring contributes to the molecule's overall electronic properties and can influence its binding affinity to biological targets.

In academic research circles,< strong> Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester has been explored as a component in various synthetic protocols aimed at creating novel heterocyclic compounds. The benzoic acid core provides a stable aromatic system that can be modified in multiple ways, while the nitro-furan side chain offers opportunities for interaction with biological receptors. This has led to several publications describing its use as an intermediate in multi-step syntheses targeting specific therapeutic areas.

The pharmaceutical industry has also taken note of< strong> Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester's potential. Companies specializing in custom synthesis and contract research have included this compound in their catalogs due to its unique structure and perceived utility. Researchers are particularly interested in its potential applications in oncology and immunology, where modulating inflammation and pathogen resistance are key challenges.

The synthesis of< strong> Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester, while not trivial, is well-documented in the literature. Common synthetic routes involve multi-step reactions starting from commercially available precursors such as furan derivatives and benzoic acid esters. Advances in catalytic methods have made these syntheses more efficient and scalable, which is crucial for industrial applications.

In conclusion,< strong> Benzoic acid, 4-[[(5-nitro-2-furanyl)methyl]amino]-, ethyl ester (CAS No. 88796-63-8), represents an exciting opportunity for researchers looking to develop novel therapeutics based on established pharmacophores with innovative modifications. Its unique structural features make it a promising candidate for further exploration in drug discovery programs targeting various diseases.